Cas no 13103-52-1 (Propanoic acid,3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, octadecyl ester)

• Product Name: Propanoic acid,3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, octadecyl ester
• CAS No: 13103-52-1
• MF: C₃₆H₇₀O₄S
• MW: 599.003611087799
• CID: 150714
• PubChem ID: 83140
• Update Time: 2025-07-19

Propanoic acid,3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, octadecyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, octadecyl ester
• Cyanox? 1212
• Lauryl stearylthiopropionate
• octadecyl 3-[[3-(dodecyloxy)-3-oxopropyl]thio]propionate
• Einecs 236-025-0
• Lauryl stearyl 3,3'-thiodipropionate
• 3,3'-Thiobispropionic acid 1-dodecyl 1'-octadecyl ester
• 3-[2-[(Lauryloxy)carbonyl]ethylthio]propionic acid stearyl ester
• 3-[[3-(dodecyloxy)-3-oxopropyl]thio]-propanoic acioctadecyl ester
• Octadecyl 3-[[3-(dodecyloxy)-3-oxopropyl]thio]propanoate
• SCHEMBL247153
• lauryl stearyl thiodipropionate
• 13103-52-1
• 96J76U97K5
• Q63399382
• dodecyl 3-(3-octadecoxy-3-oxopropyl)sulfanylpropanoate
• Octadecyl 3-((3-(dodecyloxy)-3-oxopropyl)thio)propionate
• Propanoic acid, 3-((3-(dodecyloxy)-3-oxopropyl)thio)-, octadecyl ester
• DTXSID0065353
• octadecyl3-[[3-(dodecyloxy)-3-oxopropyl]thio]propionate
• Propanoic acid, 3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, octadecyl ester
• NS00021592
• 3-[[3-(dodecyloxy)-3-oxopropyl]thio]-propanoic aci octadecyl ester

• Inchi： 1S/C36H70O4S/c1-3-5-7-9-11-13-15-16-17-18-19-20-22-24-26-28-32-40-36(38)30-34-41-33-29-35(37)39-31-27-25-23-21-14-12-10-8-6-4-2/h3-34H2,1-2H3
• InChI Key： RRZCFXQTVDJDGF-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OCCCCCCCCCCCC)CCC(=O)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 598.49900
• Monoisotopic Mass: 598.49948188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 41
• Rotatable Bond Count: 36
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.9
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 77.90000
• LogP: 11.76860

Additional information on Propanoic acid,3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, octadecyl ester

Propanoic acid,3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, octadecyl ester and CAS No. 13103-52-1: A Comprehensive Overview

Propanoic acid,3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, octadecyl ester, a compound with the CAS number 13103-52-1, represents a fascinating molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate structure, has garnered significant attention due to its potential applications in various scientific domains. The detailed chemical structure of this molecule involves a complex interplay of functional groups, including propanoic acid, dodecyloxy, thio, and octadecyl moieties, which contribute to its unique chemical properties and reactivity.

The synthesis and characterization of this compound have been subjects of extensive research. Recent advancements in synthetic methodologies have enabled the efficient preparation of such complex molecules, allowing researchers to explore their potential applications in greater depth. The use of advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has been instrumental in elucidating the structural features of this compound. These techniques provide high-resolution data that help in understanding the molecular interactions and conformational dynamics.

The significance of this compound in pharmaceutical research cannot be overstated. Its unique structural features make it a promising candidate for various therapeutic applications. For instance, the presence of the thio group suggests potential roles in sulfur-based drug development, which is a critical area in medicinal chemistry. Sulfur-containing compounds are known for their diverse biological activities, including antimicrobial and anti-inflammatory properties. The incorporation of such moieties into drug molecules can enhance their efficacy and selectivity.

In addition to its pharmaceutical potential, Propanoic acid,3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, octadecyl ester has shown promise in materials science applications. The long-chain alkyl groups, such as octadecyl, contribute to the compound's lipophilicity, making it suitable for use in lipid-based drug delivery systems. These systems are designed to enhance the bioavailability and targeted delivery of therapeutic agents. Recent studies have highlighted the use of similar compounds in nanocarrier systems, where they act as stabilizers or enhancers for drug encapsulation.

The role of this compound in drug development is further underscored by its potential as an intermediate in the synthesis of more complex molecules. The availability of well-defined intermediates like Propanoic acid,3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, octadecyl ester can significantly streamline the process of drug discovery and development. This is particularly important in today's fast-paced pharmaceutical industry, where efficiency and precision are paramount.

Recent research has also explored the biological activities of derivatives of this compound. By modifying specific functional groups, scientists have been able to generate a series of analogs with varying biological profiles. These studies have provided valuable insights into the structure-activity relationships (SAR) governing the biological effects of sulfur-containing compounds. Such information is crucial for designing novel drugs with improved pharmacological properties.

The environmental impact of Propanoic acid,3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, octadecyl ester is another area of interest. As synthetic chemistry advances, there is a growing emphasis on developing environmentally friendly methodologies that minimize waste and reduce hazardous byproducts. Researchers are exploring green chemistry principles to optimize the synthesis of this compound, ensuring that it aligns with sustainable practices.

The industrial applications of this compound are also worth mentioning. Beyond pharmaceuticals and materials science, Propanoic acid,3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, octadecyl ester finds use in various industrial processes. For example, it can serve as a precursor in the production of specialty chemicals that are used in coatings, adhesives, and other industrial materials. Its unique chemical properties make it a versatile building block for synthesizing more complex molecules with tailored functionalities.

In conclusion, Propanoic acid,3-[[3-(dodecyloxy)-3-oxopropyl]thio]-, octadecyl ester (CAS No. 13103-52-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its intricate structure and diverse functional groups make it a valuable tool for researchers working in pharmaceuticals, materials science, and industrial chemistry. As our understanding of its properties continues to grow, so too will its applications in advancing scientific knowledge and technological innovation.